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Abstract
NPS-2143 hydrochloride is a potent and selective antagonist of the Calcium-Sensing

Receptor (CaSR), a G-protein-coupled receptor that plays a critical role in calcium

homeostasis.[1][2][3][4] As a "calcilytic" agent, NPS-2143 inhibits the function of the CaSR,

leading to a stimulation of parathyroid hormone (PTH) secretion.[3][5] This technical guide

provides a comprehensive overview of the in vitro characterization of NPS-2143, including its

mechanism of action, key pharmacological data, and detailed experimental protocols for its

evaluation.

Mechanism of Action
NPS-2143 acts as a negative allosteric modulator of the CaSR.[6] It binds to the

transmembrane domain of the receptor, distinct from the orthosteric binding site for

extracellular calcium (Ca²⁺o).[6] This allosteric binding inhibits the intracellular signaling

cascade that is normally initiated by Ca²⁺o binding. The primary consequence of CaSR

activation is the stimulation of phospholipase C (PLC), leading to the generation of inositol

trisphosphate (IP₃) and subsequent mobilization of intracellular calcium ([Ca²⁺]i).[1][6] CaSR

activation also inhibits adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) formation.[1]

[2] By antagonizing the CaSR, NPS-2143 blocks these downstream signaling events,

effectively preventing the cellular responses to elevated extracellular calcium.[1][2]
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Quantitative Pharmacological Data
The in vitro potency and efficacy of NPS-2143 have been determined in various cellular

assays. The following tables summarize the key quantitative data for NPS-2143
hydrochloride.

Parameter Cell Line Value Reference

IC₅₀ (Inhibition of

[Ca²⁺]i mobilization)

HEK 293 cells

expressing human

CaSR

43 nM [1][2]

EC₅₀ (Stimulation of

PTH secretion)

Bovine parathyroid

cells
41 nM [1][2]

Table 1: Potency of NPS-2143 Hydrochloride in Functional Assays

Parameter Value Reference

Molecular Weight 445.38 g/mol [4]

Formula C₂₄H₂₅ClN₂O₂・HCl [4]

Solubility (DMSO) 82 mg/mL (200.52 mM) [2]

Solubility (Water) Insoluble [2]

Solubility (Ethanol) Insoluble [2]

Table 2: Physicochemical Properties of NPS-2143 Hydrochloride

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathway of the Calcium-Sensing Receptor and a

typical experimental workflow for characterizing a CaSR antagonist like NPS-2143.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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